2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide

• IUPAC Name: 2-(dimethylamino)-1,1-difluoro-2-oxoethanesulfonyl fluoride
• InChI: InChI=1S/C4H6F3NO3S/c1-8(2)3(9)4(5,6)12(7,10)11/h1-2H3
• InChI Key: YTUQHBCVKMOCDN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C(F)(F)S(=O)(=O)F
• Molecular Formula: C4H6F3NO3S
• Molecular Weight: 205.16 g/mol

Description

2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide, also known as DFMA, is a fluorinated acid anhydride that has been used in various scientific research applications. It is a colorless, odorless, and water-soluble compound with a molecular weight of 212.2 g/mol. DFMA is a highly reactive compound that is used for a variety of purposes, including the synthesis of organic compounds, the study of biochemical and physiological effects, and the investigation of the mechanism of action.

Scientific Research Applications

2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide has been used in a variety of scientific research applications, such as the synthesis of organic compounds, the investigation of biochemical and physiological effects, and the study of the mechanism of action. 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide has also been used in the synthesis of peptides, as well as in the synthesis of small molecules. Additionally, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide has been used in the study of the structure and reactivity of organic molecules, as well as in the synthesis of pharmaceuticals.

Mechanism of Action

2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide is a highly reactive compound that is used to synthesize a variety of organic compounds. The mechanism of action of 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide is believed to involve the formation of a nucleophilic addition reaction between the nucleophile and the electrophilic carbon atom of the 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide molecule. This reaction yields a new carbon-carbon bond, which is then further modified by the addition of a variety of other organic or inorganic molecules.
Biochemical and Physiological Effects
2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide has been used in the study of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Additionally, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide has been shown to inhibit the enzyme lipoxygenase, which is involved in the production of leukotrienes. Furthermore, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide has also been found to have an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide is a highly reactive compound that has been used in a variety of scientific research applications. Its advantages for lab experiments include its low cost, its high reactivity, and its water solubility. However, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide is also a highly toxic compound and should be handled with caution. Additionally, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide is a highly volatile compound and should be stored in a cool, dry place.

Future Directions

2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide has been used in a variety of scientific research applications, and there are several potential future directions for its use. One potential future direction is the use of 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide in the synthesis of new pharmaceuticals. Additionally, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide could be used to study the structure and reactivity of organic molecules, as well as to investigate the biochemical and physiological effects of various compounds. Furthermore, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide could be used to investigate the mechanism of action of various compounds. Finally, 2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide could be used to study the effects of various environmental pollutants on human health.

Synthesis Methods

2,2-Difluoro-2-(fluorosulfonyl)-N,N-dimethylacetamide is synthesized by reacting 2,2-difluoroacetic acid with N,N-dimethylformamide in the presence of a base catalyst, such as sodium hydroxide. The reaction is carried out at a temperature of 80-90°C and a pressure of 0.5-1.0 bar. The reaction yields a white, crystalline product with a purity of 97-99%.